N-(4-amino-2-((2,5-dimethylbenzyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-ethoxybenzamide

• IUPAC Name: N-[4-amino-2-[(2,5-dimethylphenyl)methylsulfanyl]-6-oxo-1H-pyrimidin-5-yl]-4-ethoxybenzamide
• InChI: InChI=1S/C22H24N4O3S/c1-4-29-17-9-7-15(8-10-17)20(27)24-18-19(23)25-22(26-21(18)28)30-12-16-11-13(2)5-6-14(16)3/h5-11H,4,12H2,1-3H3,(H,24,27)(H3,23,25,26,28)
• InChI Key: UIBYTLXGSOAIFL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=C(N=C(NC2=O)SCC3=C(C=CC(=C3)C)C)N
• Molecular Formula: C22H24N4O3S
• Molecular Weight: 424.5 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains an amine group (-NH2), a thioether group (-S-), a pyrimidinone group (a six-membered ring containing two nitrogen atoms and a carbonyl group), and an ethoxybenzamide group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a heterocyclic ring. The exact structure would depend on the positions of these groups on the molecule.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. The amine group could participate in acid-base reactions, the thioether group might undergo oxidation, and the carbonyl group in the pyrimidinone ring could be involved in nucleophilic addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, its solubility would be influenced by the polar functional groups, while its melting and boiling points would depend on the size and shape of the molecule.

Scientific Research Applications

Analgesic and Anti-inflammatory Applications

. This compound could be synthesized and tested for its pain-relieving properties and its ability to reduce inflammation, which is beneficial in conditions like arthritis and other inflammatory disorders.

Antimicrobial and Antifungal Applications

. Research into this compound could focus on its potential use as a new antimicrobial agent, particularly in the fight against antibiotic-resistant bacteria and fungi.

Neuroprotective Applications

. Studies could explore its potential in treating neurodegenerative diseases such as Alzheimer’s and Parkinson’s disease.

Antitumor and Cytotoxic Applications

The compound has a promising structure for antitumor and cytotoxic activities. .

Metabolic Disorders Applications

The compound’s potential role in metabolic pathways could be investigated, particularly in the context of diabetes and obesity. Its influence on glucose metabolism and fat storage might offer insights into new treatments for these conditions.

Each of these applications warrants detailed research to determine the compound’s efficacy and safety profile. The versatility of the thiazole ring provides a broad spectrum of potential therapeutic uses, making it a compound of high interest in medicinal chemistry research. .

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action. If it’s intended to be a drug, its mechanism would depend on its interactions with biological targets.

Future Directions

The future research directions for this compound could be vast, ranging from exploring its potential uses to optimizing its synthesis. Further studies could also investigate its physical and chemical properties, or its safety profile.